Cas no 1695970-87-6 (1-(2,4-dimethylpentyl)-5-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(2,4-dimethylpentyl)-5-methyl-1H-pyrazol-3-amine
• CAS No: 1695970-87-6
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 6506969
• PubChem ID: 165856247
• Update Time: 2025-07-23

1-(2,4-dimethylpentyl)-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylpentyl)-5-methyl-1H-pyrazol-3-amine
• EN300-1108620
• 1695970-87-6

• Inchi： 1S/C11H21N3/c1-8(2)5-9(3)7-14-10(4)6-11(12)13-14/h6,8-9H,5,7H2,1-4H3,(H2,12,13)
• InChI Key： SIXXJNVAVNLTIE-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(N)=N1)CC(C)CC(C)C

Computed Properties

• Exact Mass: 195.173547683g/mol
• Monoisotopic Mass: 195.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų
• XLogP3: 2.7

Additional information on 1-(2,4-dimethylpentyl)-5-methyl-1H-pyrazol-3-amine

Introduction to 1-(2,4-dimethylpentyl)-5-methyl-1H-pyrazol-3-amine (CAS No. 1695970-87-6)

1-(2,4-dimethylpentyl)-5-methyl-1H-pyrazol-3-amine, identified by the CAS number 1695970-87-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This pyrazole derivative has garnered attention due to its unique structural properties and potential biological activities. The compound features a pyrazole core substituted with 2,4-dimethylpentyl and methyl groups, which contribute to its distinct chemical profile and reactivity. Pyrazoles are a class of heterocyclic compounds known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of alkyl groups in 1-(2,4-dimethylpentyl)-5-methyl-1H-pyrazol-3-amine enhances its lipophilicity and may influence its interaction with biological targets.

The synthesis of 1-(2,4-dimethylpentyl)-5-methyl-1H-pyrazol-3-amine involves multi-step organic reactions, typically starting from readily available precursors such as 2,4-dimethylpentanamine and appropriately substituted pyrazole derivatives. The introduction of the pyrazole ring is often achieved through condensation reactions, while the substitution of the amine group at the 3-position is facilitated by nucleophilic substitution or coupling reactions. The choice of reagents and reaction conditions is critical to ensure high yield and purity, which are essential for further biological evaluation.

In recent years, there has been growing interest in developing novel pyrazole-based compounds as potential therapeutic agents. The structural flexibility of pyrazoles allows for the design of molecules with tailored biological activities. For instance, studies have shown that certain pyrazole derivatives exhibit inhibitory effects on enzymes involved in cancer progression, such as kinases and proteases. The presence of bulky alkyl groups in 1-(2,4-dimethylpentyl)-5-methyl-1H-pyrazol-3-amine may enhance its binding affinity to specific protein targets, making it a promising candidate for further investigation.

One of the most compelling aspects of 1-(2,4-dimethylpentyl)-5-methyl-1H-pyrazol-3-amine is its potential as a lead compound for drug discovery. Researchers have employed computational methods to predict its binding interactions with various biological receptors. These virtual screening approaches have identified potential therapeutic applications in areas such as neurodegenerative diseases and infectious disorders. The compound's ability to modulate enzyme activity and receptor binding suggests that it may serve as a scaffold for developing new drugs with improved efficacy and reduced side effects.

The pharmacokinetic properties of 1-(2,4-dimethylpentyl)-5-methyl-1H-pyrazol-3-amine are also of great interest. The lipophilic nature of the alkyl substituents may influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for optimizing drug delivery systems and predicting clinical outcomes. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been used to characterize the compound's physicochemical properties and assess its stability under various conditions.

Preclinical studies have begun to explore the biological activity of 1-(2,4-dimethylpentyl)-5-methyl-1H-pyrazol-3-amine in vitro and in vivo models. Initial findings suggest that the compound exhibits promising anti-inflammatory and antioxidant effects. These activities are particularly relevant given the increasing recognition of oxidative stress and inflammation as key factors in various diseases. Further research is needed to elucidate the mechanisms by which this compound exerts its effects and to identify any potential toxicities.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The synthesis and characterization of 1-(2,4-dimethylpentyl)-5-methyl-1H-pyrazol-3-amine represent a testament to this collaborative approach. By combining synthetic expertise with computational modeling and experimental validation, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion,1-(2,4-dimethylpentyl)-5-methyl-1H-pyrazol-3-amine (CAS No. 1695970-87-6) is a structurally interesting compound with potential therapeutic applications in multiple disease areas. Its unique chemical properties make it an attractive candidate for further research into drug development. As our understanding of biological systems continues to evolve,pyrazole derivatives like this one will play an increasingly important role in addressing unmet medical needs.